1,3,4,5-Tetrahydroxypentan-2-one

• CAS No.: 488-84-6
• Product Name: 1,3,4,5-Tetrahydroxypentan-2-one
• Molecular Formula: C5H10O5
• Molecular Weight: 150.13 g/mol
• IUPAC Name: (3R,4R)-1,3,4,5-tetrahydroxypentan-2-one
• Standard InChI: InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m1/s1
• Standard InChIKey: ZAQJHHRNXZUBTE-NQXXGFSBSA-N
• Isomeric SMILES: C([C@H]([C@H](C(=O)CO)O)O)O
• SMILES: C(C(C(C(=O)CO)O)O)O
• Canonical SMILES: C(C(C(C(=O)CO)O)O)O
• Appearance: Assay:≥95%A solution in water
• Physical Description: Solid
• Description: D-Ribulose, also known as D-arabinoketose or D-rul, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. D-Ribulose is soluble (in water) and a very weakly acidic compound (based on its pKa). D-Ribulose has been primarily detected in feces. Within the cell, D-ribulose is primarily located in the cytoplasm. D-Ribulose is also a parent compound for other transformation products, including but not limited to, ribulosamine, ribulosamine 3-phosphate, and 1-(methylthio)ribulose 5-phosphate.; D-ribulose is the D-stereoisomer of ribulose. It has a role as an Escherichia coli metabolite and a human metabolite.
• Synonyms: D-Erythro-2-Pentulose; D(-)-Ribulose; D-Adonose; D-Arabinulose; D-Araboketose; D-Erythropentulose; D-Ribosone; D-Erythro-2-Ketopentose
• PubChem Compound: 151261
• Last Modified: Nov 11 2021